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Compound of Interest

Compound Name: Trimecaine

Cat. No.: B1683256

This guide provides a comprehensive overview of the core physicochemical properties of
Trimecaine hydrochloride, tailored for researchers, scientists, and drug development
professionals. The information presented is crucial for understanding its behavior in biological
systems and for the development of robust pharmaceutical formulations.

Chemical and Physical Properties

Trimecaine hydrochloride is an amide-type local anesthetic and antiarrhythmic agent. Its
fundamental properties are summarized in the tables below.

General and Structural Information

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1683256?utm_src=pdf-interest
https://www.benchchem.com/product/b1683256?utm_src=pdf-body
https://www.benchchem.com/product/b1683256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

2-(diethylamino)-N-(2,4,6-
Chemical Name trimethylphenyl)acetamide [1112]
hydrochloride

Mesocaine, Mesocain,
Synonyms _ _ [1][2]
Trimecaine HCI

Chemical Formula C15H25CIN20 [11[3]
Molecular Weight 284.82 g/mol [11[3]
CAS Number 1027-14-1 [1114]

White to pale brown
Appearance ] ) [4]
solid/crystalline powder

hvsicochemical

Property Value Reference

140 °C (for the hydrochloride

Melting Point
salt)
. Readily soluble in water and
Solubility
ethanol.
2.6 (XLogP3 value for the free
LogP (computed) (5]
base)
Not experimentally determined
in the reviewed literature. As
pKa an amine hydrochloride, the

tertiary amine group is

protonated.

Experimental Protocols

Detailed methodologies for determining key physicochemical parameters are outlined below.
These represent standard pharmaceutical industry practices.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.scbt.com/p/trimecaine-hydrochloride-1027-14-1
https://www.biosynth.com/p/FT28512/1027-14-1-trimecaine-hydrochloride
https://www.scbt.com/p/trimecaine-hydrochloride-1027-14-1
https://www.biosynth.com/p/FT28512/1027-14-1-trimecaine-hydrochloride
https://www.scbt.com/p/trimecaine-hydrochloride-1027-14-1
https://www.medkoo.com/products/48024
https://www.scbt.com/p/trimecaine-hydrochloride-1027-14-1
https://www.medkoo.com/products/48024
https://www.scbt.com/p/trimecaine-hydrochloride-1027-14-1
https://www.pharmaffiliates.com/en/1027-14-1-trimecaine-hydrochloride-pa270016731.html
https://www.pharmaffiliates.com/en/1027-14-1-trimecaine-hydrochloride-pa270016731.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trimecaine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Melting Point Determination (Capillary Method)

This protocol describes the determination of the melting point using a standard capillary melting

point apparatus.

Sample Preparation: A small amount of finely powdered, dry Trimecaine hydrochloride is
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

o Heating: The sample is heated at a rapid rate to a temperature approximately 10-15°C below
the expected melting point. The heating rate is then reduced to 1-2°C per minute.

o Observation: The temperature at which the substance first begins to melt (onset) and the
temperature at which it becomes completely liquid (clear point) are recorded to define the
melting range.
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Sample Preparation Analysis Result
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Properties of Trimecaine
Hydrochloride: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683256#physicochemical-properties-of-trimecaine-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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